3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-dimethoxybenzoate

• IUPAC Name: [5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C25H21N3O8S/c1-16-23(37(32,33)20-12-10-19(11-13-20)28(30)31)24(27(26-16)18-7-5-4-6-8-18)36-25(29)17-9-14-21(34-2)22(15-17)35-3/h4-15H,1-3H3
• InChI Key: LPYOGNDESVMKSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4
• Molecular Formula: C25H21N3O8S
• Molecular Weight: 523.5 g/mol

Description

3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-dimethoxybenzoate is a useful research compound. Its molecular formula is C25H21N3O8S and its molecular weight is 523.52. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Reactivity

Research on similar pyrazole derivatives emphasizes their unique molecular structure, which allows for extensive hydrogen bonding and interactions with other molecules. For example, the hydrogen-bonded sheets and chains observed in methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate and its isomers highlight the potential of pyrazole derivatives for creating complex molecular architectures, which could be applicable in the design of novel materials or pharmaceutical compounds (Portilla et al., 2007).

Synthetic Applications

The synthetic flexibility of pyrazole derivatives is demonstrated in studies focusing on their role in the synthesis of various compounds. For instance, the use of pyrazole derivatives in the synthesis of sulfonamides and carbamates highlights their utility as intermediates in the production of biologically active molecules with potential antimicrobial applications (Janakiramudu et al., 2017). Additionally, the exploration of pyrazole-based compounds as carbonic anhydrase inhibitors suggests their importance in developing therapeutic agents (Sapegin et al., 2018).

Antimicrobial and Biological Evaluation

The antimicrobial evaluation of novel pyrazolopyrimidines, which incorporate sulfonamide groups, underlines the biological relevance of pyrazole derivatives. These compounds have been shown to exhibit significant inhibitory activity against various bacterial and fungal strains, suggesting their potential as antimicrobial agents (Alsaedi et al., 2019).